ethyl 4-({2-[(dimethylamino)sulfonyl]ethyl}amino)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[2-(dimethylsulfamoyl)ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C12H25N3O4S/c1-4-19-12(16)15-8-5-11(6-9-15)13-7-10-20(17,18)14(2)3/h11,13H,4-10H2,1-3H3
• InChI Key: PSBUZYUQYGTORI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCCS(=O)(=O)N(C)C
• Molecular Formula: C12H25N3O4S
• Molecular Weight: 307.41 g/mol

Description

Ethyl 4-({2-[(dimethylamino)sulfonyl]ethyl}amino)piperidine-1-carboxylate, also known as EDP-420, is a chemical compound that has been extensively studied in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of piperidine carboxylates and has been found to possess significant biological activity.

Mechanism of Action

The mechanism of action of ethyl 4-({2-[(dimethylamino)sulfonyl]ethyl}amino)piperidine-1-carboxylate involves the inhibition of a specific enzyme called lysine-specific demethylase 1 (LSD1). This enzyme plays a critical role in the regulation of gene expression, and its inhibition by this compound leads to the activation of tumor suppressor genes and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. Additionally, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-({2-[(dimethylamino)sulfonyl]ethyl}amino)piperidine-1-carboxylate is its specificity towards LSD1, which makes it a promising candidate for the development of targeted cancer therapies. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of ethyl 4-({2-[(dimethylamino)sulfonyl]ethyl}amino)piperidine-1-carboxylate. One potential application is the development of combination therapies that combine this compound with other anti-cancer agents to enhance its efficacy. Additionally, further studies are needed to optimize the pharmacokinetics and pharmacodynamics of this compound to improve its therapeutic potential. Finally, the development of analogs of this compound with improved solubility and bioavailability could lead to the discovery of even more potent anti-cancer agents.

Scientific Research Applications

Ethyl 4-({2-[(dimethylamino)sulfonyl]ethyl}amino)piperidine-1-carboxylate has been studied for its potential use as a therapeutic agent. Studies have shown that this compound has significant activity against several types of cancer cells, including breast cancer, ovarian cancer, and lung cancer. It has also been found to possess anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.